(Z)-2-Cyano-N-cyclohexyl-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-cyclohexyl-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• InChI: InChI=1S/C18H20N2O3/c19-12-14(18(21)20-15-4-2-1-3-5-15)10-13-6-7-16-17(11-13)23-9-8-22-16/h6-7,10-11,15H,1-5,8-9H2,(H,20,21)/b14-10-
• InChI Key: JEFDDWNLQLEYIC-UVTDQMKNSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C(=CC2=CC3=C(C=C2)OCCO3)C#N
• Isomeric SMILES: C1CCC(CC1)NC(=O)/C(=C\C2=CC3=C(C=C2)OCCO3)/C#N
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

“(Z)-2-Cyano-N-cyclohexyl-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide” is a complex organic compound. It contains a benzodioxin group, a cyano group, a cyclohexyl group, and an amide group. The presence of these functional groups suggests that this compound may have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzodioxin, cyano, cyclohexyl, and amide groups would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For instance, the cyano group might undergo addition reactions, and the amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its melting point, boiling point, density, solubility, and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s used as a drug, its mechanism of action would involve interacting with biological targets in the body. Unfortunately, without specific information on its use, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and handling procedures. Without specific information, it’s difficult to provide a detailed safety profile.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for its potential uses in fields like medicine, materials science, or chemical synthesis.